![molecular formula C6H9BrClNO B1378477 2-(5-Bromofuran-2-yl)ethan-1-amine hydrochloride CAS No. 1394659-08-5](/img/structure/B1378477.png)
2-(5-Bromofuran-2-yl)ethan-1-amine hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(5-Bromofuran-2-yl)ethan-1-amine hydrochloride, also known as 5-Bromofuran-2-yl-ethan-1-amine hydrochloride, is a synthetic chemical compound that has been studied for its potential applications in the fields of biochemistry and physiology. This compound is an important research tool in the field of synthetic organic chemistry, as it can be used to study the structure and reactivity of organic molecules.
Scientific Research Applications
Chemical Synthesis and Characterization
- The synthesis and identification process for brominated and chlorinated phenethylamines, through a variety of analytical techniques such as nuclear magnetic resonance spectroscopy, gas and liquid chromatography, and high-resolution mass spectrometry, indicates a broader interest in bromo-substituted furans for potential psychoactive effects and analytical challenges they present. The detailed analysis of these compounds, including their polymorphic forms through X-ray crystallography, provides a foundation for exploring similar compounds in scientific research (Power et al., 2015).
Analytical Toxicology
- Studies on the in vivo metabolism and toxicokinetics of bromo-substituted phenethylamines and related compounds provide insights into their metabolic pathways, enzyme involvement, and potential for toxicological screening. Such research underlines the importance of understanding the pharmacokinetics and toxicological profiles of novel psychoactive substances, which could be relevant for structurally related compounds like 2-(5-Bromofuran-2-yl)ethan-1-amine hydrochloride (Kanamori et al., 2002), (Richter et al., 2019).
Chemical Modification and Catalysis
- The synthesis of halogenated benzofuran compounds through selective catalytic processes illustrates the utility of such methodologies in creating derivatives with potential application in material science, pharmaceuticals, and chemical research. The ability to selectively introduce functional groups or modify existing structures is crucial for the development of new compounds with desired properties (Ji et al., 2003).
Material Science and Drug Design
- The exploration of new S-derivatives of bromofuran compounds for antibacterial activity showcases the potential of bromofuran derivatives in developing new antimicrobial agents. Such studies are essential for the ongoing search for novel therapeutic agents against resistant strains of microorganisms (2020).
properties
IUPAC Name |
2-(5-bromofuran-2-yl)ethanamine;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8BrNO.ClH/c7-6-2-1-5(9-6)3-4-8;/h1-2H,3-4,8H2;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GMTKZSAANBDPCO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(OC(=C1)Br)CCN.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9BrClNO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.50 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.